Cas no 88472-61-1 (Octadecanoic acid, 12-oxo-, ethyl ester)
88472-61-1 structure
Product Name:Octadecanoic acid, 12-oxo-, ethyl ester
CAS No:88472-61-1
MF:C20H38O3
MW:326.51392698288
CID:631371
PubChem ID:15584320
Update Time:2025-04-19
Octadecanoic acid, 12-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octadecanoic acid, 12-oxo-, ethyl ester
- ethyl 12-oxooctadecanoate
- ethyl 12-ketostearate
- DTXSID00574973
- SCHEMBL8813277
- 88472-61-1
-
- Inchi: 1S/C20H38O3/c1-3-5-6-13-16-19(21)17-14-11-9-7-8-10-12-15-18-20(22)23-4-2/h3-18H2,1-2H3
- InChI Key: UOWGCUALRXLHBW-UHFFFAOYSA-N
- SMILES: O=C(CCCCCC)CCCCCCCCCCC(=O)OCC
Computed Properties
- Exact Mass: 326.28209507g/mol
- Monoisotopic Mass: 326.28209507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 18
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 43.4Ų
Octadecanoic acid, 12-oxo-, ethyl ester Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
88472-61-1 (Octadecanoic acid, 12-oxo-, ethyl ester) Related Products
- 110-38-3(Ethyl decanoate)
- 110-40-7(Diethyl decanedioate)
- 106-32-1(Ethyl n-Caprylate)
- 106-02-5(ω-Pentadecalactone)
- 539-88-8(Ethyl levulinate)
- 106-30-9(Ethyl Heptanoate(Heptanoic Acid Ethyl Ester))
- 106-33-2(Ethyl Laurate(Ethyl Dodecanoate))
- 105-50-0(Diethyl 3-oxopentanedioate)
- 109-43-3(dibutyl sebacate)
- 123-29-5(Ethyl nonanoate)
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